Cas no 24512-87-6 (Elsinochrome C)

• Product Name: Elsinochrome C
• CAS No: 24512-87-6
• MF: C₃₀H₂₈O₁₀
• MW: 548.537329673767
• CID: 282781
• PubChem ID: 495866
• Update Time: 2025-05-23

Elsinochrome C Chemical and Physical Properties

Names and Identifiers

• Benzo[ghi]perylene-4,11-dione,1,2-dihydro-5,10-dihydroxy-1,2-bis(1-hydroxyethyl)-3,7,8,12-tetramethoxy-
• ElsinochromeC (7CI)
• Elsinochrome C
• NSC671197
• NCI60_025146
• dihydroxy-bis(1-hydroxyethyl)-tetramethoxy-[?]dione
• 5,10-Dihydroxy-1,2-bis(1-hydroxyethyl)-3,7,8,12-tetramethoxy-1,2-dihydrobenzo[ghi]perylene-4,11-dione
• CHEMBL1995908
• NSC-671197
• 9,16-dihydroxy-12,13-bis(1-hydroxyethyl)-5,10,15,20-tetramethoxyhexacyclo[12.8.0.02,11.03,8.04,21.017,22]docosa-1(14),2(11),3(8),4(21),5,9,15,17(22),19-nonaene-7,18-dione
• 24512-87-6
• 1,2-Dihydro-5,10-dihydroxy-1,2-bis(1-hydroxyethyl)-3,7,8,12-tetramethoxybenzo[ghi]perylene-4,11-dione

• Inchi： 1S/C30H28O10/c1-9(31)15-16(10(2)32)26-24-22-18(28(36)30(26)40-6)12(34)8-14(38-4)20(22)19-13(37-3)7-11(33)17-21(19)23(24)25(15)29(39-5)27(17)35/h7-10,15-16,31-32,35-36H,1-6H3
• InChI Key： ZMNNNJBGHWVPLI-UHFFFAOYSA-N
• SMILES： OC(C)C1C2C(=C(C3C(C=C(C4=C5C(=CC(C6C(=C(C(=C(C5=6)C=2C4=3)C1C(C)O)OC)O)=O)OC)OC)=O)O)OC

Computed Properties

• Exact Mass: 548.168
• Monoisotopic Mass: 548.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones

Additional information on Elsinochrome C

Elsinochrome C: A Comprehensive Overview

Elsinochrome C, also known by its CAS number 24512-87-6, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of elsinichiotoxins, is primarily produced by the fungus Elsinoë species, particularly E. pyriformis. Recent studies have shed light on its intricate biosynthesis pathways, structural characteristics, and biological activities, making it a subject of interest for researchers in various fields such as microbiology, pharmacology, and agriculture.

Elsinochrome C is a secondary metabolite with a complex molecular structure. Its chemical composition includes a chromophore system, which contributes to its distinctive coloration and fluorescence properties. This feature has been exploited in various diagnostic and imaging techniques, where the compound serves as a natural fluorescent marker. Recent advancements in fluorescence microscopy have further highlighted its utility in studying cellular processes and tracking molecular interactions in real-time.

The biosynthesis of elsinichiotoxins, including Elsinochrome C, involves a multi-step enzymatic cascade. Researchers have identified key enzymes responsible for the synthesis of these compounds, such as polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS). These findings have opened new avenues for metabolic engineering, enabling the production of modified versions of Elsinochrome C with enhanced properties. For instance, engineered strains of Elsinoë have been developed to overproduce Elsinochrome C, which could potentially be used in large-scale industrial applications.

One of the most promising applications of Elsinochrome C lies in its antifungal activity. Studies have demonstrated that this compound exhibits potent inhibitory effects against various plant pathogens, making it a potential candidate for developing eco-friendly fungicides. In agricultural settings, where the overuse of synthetic fungicides has led to resistance and environmental concerns, Elsinochrome C offers a sustainable alternative. Recent field trials have shown that formulations containing this compound can effectively control fungal infections in crops without adverse effects on non-target organisms.

Beyond its antifungal properties, Elsinochrome C has also been investigated for its potential in biotechnology and material science. Its fluorescence properties make it an ideal candidate for use in biosensors and bioimaging tools. Researchers are exploring ways to integrate this compound into nanotechnology platforms for enhanced sensitivity and specificity in detecting pathogens or environmental contaminants.

The structural elucidation of elsinichiotoxins has been another area of intense research. Using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, scientists have determined the precise structure of Elsinochrome C. This information is crucial for understanding its functional groups and how they contribute to its biological activities. Furthermore, computational modeling studies have provided insights into the molecular interactions between Elsinochrome C and target proteins, paving the way for rational drug design.

In recent years, there has been growing interest in the ecological role of Elsinochrome C within fungal communities. Studies suggest that this compound may play a role in fungal communication and competition. By producing such secondary metabolites, fungi can establish dominance over other microbial species in their environment. This ecological perspective underscores the importance of understanding fungal metabolites like Elsinochrome C in maintaining biodiversity and ecosystem balance.

From a pharmacological standpoint, Elsinochrome C has shown potential as a lead compound for drug development. Its ability to inhibit fungal growth without causing significant toxicity to plant cells makes it an attractive candidate for agricultural applications. Additionally, preliminary studies indicate that this compound may possess anti-inflammatory properties, opening up possibilities for its use in human health applications.

In conclusion, Elsinochrome C (CAS No: 24512-87-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique properties—ranging from fluorescence capabilities to antifungal activity—make it a valuable tool for researchers seeking innovative solutions in agriculture, biotechnology, and medicine. As ongoing research continues to uncover new insights into its biosynthesis and functionality, the potential uses of this compound are expected to expand further.